Cas no 65-71-4 (Thymine)

• Product Name: Thymine
• CAS No: 65-71-4
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• MDL: MFCD00006026
• CID: 33834
• PubChem ID: 1135
• Update Time: 2025-09-16

Thymine Chemical and Physical Properties

Names and Identifiers

• Thymine
• 2,4-DIHYDROXY-5-METHYLPYRIMIDINE
• 2,4-DIHYDROXY-5-METHYLPYRIMIDINE 5-METHYLURACIL
• 5-METHYL-1,2,4-DIHYDROXYPYRIMIDINE
• 5-METHYL-2,4-DIHYDROXYPYRIMIDINE
• 5-METHYLPYRIMIDINE-2,4-DIOL
• 5-METHYLURACIL
• D-THYMIDINE
• METHYL(5-) URACIL
• THYMIN
• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-
• 2,4-Dihydroxy-5-methylpyrimidin
• 3h)-pyrimidinedione,5-methyl-4(1h
• 4(1H,3H)-Pyrimidinedione,5-methyl-2
• 5-Methyl-2,4(1H,3H)-pyrimidinedione
• 5-Methyl-2,4-dioxypyrimidine
• 5-Methylpyrimidine-2,4-dione
• thymin(purinebase)
• 5-Methylpyrimidine-2,4(1H,3H)-dione
• THYMIN(RG)
• Clospirazine
• ThyMine 5GR
• THYMINE extrapure
• Zidovudine Related CoMpound C
• Thymine anhydrate
• Thymin (purine base)
• 5-Methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-methyl-1H-pyrimidine-2,4-dione
• 5-Methyl Uracil
• 4-Hydroxy-5-methylpyrimidin-2(1H)-one
• NSC14705
• QR26YLT7LT
• 5-Methylpyrimidine-2,4(1H,3H)-dione (Thymine)

• MDL： MFCD00006026
• Inchi： 1S/2C5H6N2O2/c2*1-3-2-6-5(9)7-4(3)8/h2*2H,1H3,(H2,6,7,8,9)
• InChI Key： AFBXRHFIVUFPES-UHFFFAOYSA-N
• SMILES： CC1C(O)=NC(O)=NC=1.CC1C(=O)NC(=O)NC=1
• BRN： 117880

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.11
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Powder
• Density: 1.3541 (rough estimate)
• Melting Point: ~320 °C (dec.) (lit.)
• Boiling Point: 234.21°C (rough estimate)
• Flash Point: 198 oC
• Refractive Index: 1.5090 (estimate)
• Solubility: 3820mg/L (at 25 °C)
• Water Partition Coefficient: Soluble in hot water. Slightly soluble in alcohol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 65.72000
• LogP: -0.62840
• Solubility: It is poorly soluble in water at room temperature, slightly soluble in alcohol, soluble in lye, acid, formamide, DMF and pyridine
• Merck: 9398
• pka: 9.94(at 25℃)
• Sensitiveness: Sensitive to light

Thymine Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36: eye irritation. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S22-S24/25
• RTECS：XP2100000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents